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Compound of Interest

Compound Name: N-(Phenylseleno)phthalimide

Cat. No.: B1200444

CAS Number: 71098-8-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(Phenylseleno)phthalimide
(NPSP), a versatile and efficient electrophilic selenium reagent. This document details its
chemical and physical properties, synthesis, and key applications in organic synthesis, with a
focus on experimental protocols and reaction mechanisms.

Compound Identification and Properties

N-(Phenylseleno)phthalimide is an organoselenium compound widely utilized as a source of
the phenylseleno group (PhSe) in various chemical transformations.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

71098-8-9[1]

Molecular Formula

C14HaNO2Se[1][2]

IUPAC Name 2-(phenylselanyl)isoindole-1,3-dione[2]
NPSP, N-Phenylselenylphthalimide, 2-
Synonyms o .
(Phenylseleno)-1H-isoindole-1,3(2H)-dione
InChl Key TYZFQSLITWPSDS-UHFFFAOYSA-N[1]
SMILES O=C1N([Se]c2cccec2)C(=0)c3cccecl3[1]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 302.19 g/mol [1]

Appearance White to light yellow crystalline powder[3]
Melting Point 181-184 °C (lit.)[1]

Boiling Point 445.4 °C at 760 mmHg

Storage Temperature

~20°C[1]

Solubility

Soluble in organic solvents such as CH2Clz> and

acetonitrile.

Table 3: Spectroscopic Data

Spectrum

Key Features

1H NMR (DMSO-ds)

0 7.85 (m), 11.38 (br s)[4]

IR (KBr pellet)

Characteristic C=0 stretching of the imide

group.
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Synthesis of N-(Phenylseleno)phthalimide

NPSP is typically synthesized via a nucleophilic substitution reaction between potassium

phthalimide and benzeneselenenyl chloride.

Experimental Protocol: Synthesis of NPSP

Materials:

Potassium phthalimide
Benzeneselenenyl chloride

Hexane (anhydrous)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend
potassium phthalimide in anhydrous hexane.

To this suspension, add a solution of benzeneselenenyl chloride in anhydrous hexane
dropwise with stirring.

Continue stirring the reaction mixture at room temperature for several hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove potassium chloride.
Wash the filtrate with water to remove any remaining salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/hexane) to yield N-(Phenylseleno)phthalimide as a crystalline solid. A reported
yield for this reaction is 87%.
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Reactants Reaction Conditions
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Caption: Synthetic workflow for N-(Phenylseleno)phthalimide.
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Applications in Organic Synthesis

NPSP is a versatile reagent for the introduction of the phenylseleno group into organic
molecules. This moiety can then be further manipulated, for instance, through oxidative
elimination to form double bonds.

o-Selenenylation of Carbonyl Compounds

NPSP is widely used for the a-selenenylation of aldehydes and ketones, often catalyzed by an
organocatalyst like L-prolinamide.

Materials:

Cyclohexanone

N-(Phenylseleno)phthalimide (NPSP)

L-prolinamide (catalyst)

Dichloromethane (CH2Clz2)
Procedure:

e To a solution of cyclohexanone (1.0 mmol) in dichloromethane (5 mL), add L-prolinamide
(0.02 mmol, 2 mol%).

e Add N-(Phenylseleno)phthalimide (1.2 mmol) to the mixture.
« Stir the reaction at room temperature and monitor its progress by TLC.

» Upon completion, directly purify the reaction mixture by column chromatography on silica gel
to afford the a-phenylseleno ketone. High yields are typically obtained for this reaction.[5]
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Reactants Reaction Conditions
- L-prolinamide or
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Caption: Catalytic cycle for a-selenenylation of carbonyls.

Hydroxyselenylation of Alkenes

NPSP can be used for the hydroxyselenylation of alkenes, which involves the addition of a
phenylseleno group and a hydroxyl group across the double bond. This reaction can be
catalyzed by acid.

Materials:
e Styrene
e N-(Phenylseleno)phthalimide (NPSP)

e Camphorsulfonic acid (CSA) (catalytic amount)
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o Water
¢ Dichloromethane (DCM)
Procedure:

o Dissolve styrene (1.0 mmol) and N-(Phenylseleno)phthalimide (1.1 mmol) in
dichloromethane.

o Add water (2-3 equivalents) and a catalytic amount of camphorsulfonic acid.
 Stir the mixture at room temperature.
e Monitor the reaction by TLC.

o Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate
solution.

o Extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

o Purify the crude product by column chromatography to yield the corresponding (3-hydroxy
selenide. Good to excellent yields are typically observed.[6]

Derivatization of Thiols for Mass Spectrometry

NPSP reacts rapidly and selectively with thiols, making it an excellent reagent for derivatizing
cysteine-containing peptides and proteins for mass spectrometric analysis. This modification
introduces a selenium tag that can aid in structural elucidation.

Materials:
 Thiol-containing peptide
e N-(Phenylseleno)phthalimide (NPSP)

e Acetonitrile (ACN)
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e Aqueous buffer (e.g., ammonium acetate)

Procedure:

» Dissolve the thiol-containing peptide in an appropriate agueous buffer.
e Prepare a fresh solution of NPSP in acetonitrile.

e Mix the peptide solution with the NPSP solution (a slight excess of NPSP, e.g., 1.1-2
equivalents per thiol group, is recommended).

e The reaction is typically complete within seconds at room temperature.

e The resulting solution containing the phenylseleno-derivatized peptide can be directly
analyzed by mass spectrometry (e.g., ESI-MS).

Reactants Reaction Conditions
Thiol-containing - L ‘ ]
[Peptide/Protein (R-SH)) (N—(Phenylseleno)phthal|m|de) [Acetonltnle/Aqueous Buffer) (Room Temperature) Seconds

+NPSP

Products

Phenylseleno-derivatized
Peptide (R-S-SePh)

Phthalimide
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Caption: Workflow for the derivatization of thiols with NPSP.

Safety and Handling

N-(Phenylseleno)phthalimide is a hazardous substance and should be handled with
appropriate safety precautions.

Table 4: Hazard Information

Hazard Statement Description
H301 + H331 Toxic if swallowed or if inhaled.[1]
H373 May cause damage to organs through
prolonged or repeated exposure.[1]
Very toxic to aquatic life with long lasting effects.
H410

[1]

Personal Protective Equipment (PPE):

» Respiratory Protection: Use a dust mask type N95 (US) or type P2 (EN 143) respirator
cartridges.

o Hand Protection: Wear suitable chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles and/or a face shield.
» Skin and Body Protection: Wear appropriate protective clothing.
Handling and Storage:

o Handle in a well-ventilated area, preferably in a fume hood.

e Avoid formation of dust and aerosols.

o Store in a tightly closed container in a dry and cool place, away from incompatible materials.
Recommended storage is at -20°C.[1]
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Conclusion

N-(Phenylseleno)phthalimide is a powerful and versatile reagent for the introduction of the
phenylseleno group in a variety of organic transformations. Its reactivity with carbonyl
compounds, alkenes, and thiols makes it a valuable tool for synthetic chemists. Proper
handling and safety precautions are essential when working with this compound. The detailed
protocols provided in this guide serve as a valuable resource for researchers utilizing NPSP in
their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-ZERRELFE AL technical grade | Sigma-Aldrich [sigmaaldrich.com]

2. N-(Phenylseleno)phthalimide | C14H9NO2Se | CID 590397 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. Buy N-(Phenylseleno)phthalimide | 71098-88-9 [smolecule.com]
e 4. Phthalimide(85-41-6) 1H NMR spectrum [chemicalbook.com]

» 5. Direct, facile aldehyde and ketone alpha-selenenylation reactions promoted by L-
prolinamide and pyrrolidine sulfonamide organocatalysts - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. chemrevlett.com [chemrevlett.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to N-
(Phenylseleno)phthalimide (NPSP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200444#n-phenylseleno-phthalimide-cas-number-
71098-88-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

